Cas no 912569-68-7 (4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane)
4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling under ambient conditions, while the phenoxymethyl substituent improves solubility in organic solvents. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where it facilitates the formation of biaryl linkages with high selectivity and yield. Its robustness under diverse reaction conditions and compatibility with various functional groups make it a versatile reagent for constructing complex molecular architectures. The product is typically supplied with high purity to ensure optimal performance in demanding synthetic applications.
![4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane structure](https://www.kuujia.com/scimg/cas/912569-68-7x500.png)
912569-68-7 structure
Product name:4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane
4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[3-(phenoxymethyl)phenyl]-
- 3-(PHENOXYMETHYL)BENZENEBORONIC ACID, PINACOL ESTER
- 4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-(3-(phenoxymethyl)phenyl)-1,3,2-dioxaborolane
- OR12237
- PS-9670
- CS-0321877
- MFCD09065022
- FT-0747691
- D93587
- 912569-68-7
- AKOS025295907
- 3-(Benzyloxymethyl)phenylboronic acid, pinacol ester
- DTXSID20640407
- DB-078959
- 3-(Phenoxymethyl)phenylboronic acid pinacol ester
-
- MDL: MFCD09065022
- Inchi: 1S/C19H23BO3/c1-18(2)19(3,4)23-20(22-18)16-10-8-9-15(13-16)14-21-17-11-6-5-7-12-17/h5-13H,14H2,1-4H3
- InChI Key: AFDZGEOQKHIWKF-UHFFFAOYSA-N
- SMILES: O1B(C2C([H])=C([H])C([H])=C(C([H])([H])OC3C([H])=C([H])C([H])=C([H])C=3[H])C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 310.17400
- Monoisotopic Mass: 310.1740248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 76.5-77.5
- Boiling Point: 433.9±28.0 °C at 760 mmHg
- Flash Point: 216.2±24.0 °C
- Refractive Index: 1.544
- PSA: 27.69000
- LogP: 3.56480
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane Security Information
- Signal Word:warning
- Hazard Statement: Harmful
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D757258-1g |
3-(Phenoxymethyl)benzeneboronic acid, pinacol ester |
912569-68-7 | 95% | 1g |
$285 | 2024-06-06 | |
Chemenu | CM218651-1g |
4,4,5,5-Tetramethyl-2-(3-(phenoxymethyl)phenyl)-1,3,2-dioxaborolane |
912569-68-7 | 97% | 1g |
$172 | 2022-08-31 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTA980-1g |
4,4,5,5-tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane |
912569-68-7 | 95% | 1g |
¥1678.0 | 2024-04-16 | |
Aaron | AR00GW7I-1g |
3-(Phenoxymethyl)benzeneboronic acid, pinacol ester |
912569-68-7 | 95% | 1g |
$282.00 | 2025-01-24 | |
A2B Chem LLC | AH87138-1g |
3-(Phenoxymethyl)benzeneboronic acid, pinacol ester |
912569-68-7 | 95% | 1g |
$319.00 | 2024-05-20 | |
eNovation Chemicals LLC | D757258-1g |
3-(Phenoxymethyl)benzeneboronic acid, pinacol ester |
912569-68-7 | 95% | 1g |
$285 | 2025-03-01 | |
SHENG KE LU SI SHENG WU JI SHU | sc-262195-250 mg |
4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane, |
912569-68-7 | 250MG |
¥1,324.00 | 2023-07-11 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T905982-50mg |
4,4,5,5-tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane |
912569-68-7 | 95% | 50mg |
¥493.20 | 2022-08-31 | |
Chemenu | CM218651-1g |
4,4,5,5-Tetramethyl-2-(3-(phenoxymethyl)phenyl)-1,3,2-dioxaborolane |
912569-68-7 | 97% | 1g |
$172 | 2021-08-04 | |
Aaron | AR00GW7I-100mg |
3-(Phenoxymethyl)benzeneboronic acid, pinacol ester |
912569-68-7 | 95% | 100mg |
$66.00 | 2025-01-24 |
4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane Related Literature
-
Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
-
Wulan Tri Wahyuni,Frank Marken Analyst, 2020,145, 1903-1909
-
N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
-
Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:912569-68-7)4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane

Purity:99%
Quantity:1g
Price ($):289.0